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Abstract
This document provides a detailed experimental protocol for the Friedel-Crafts alkylation of m-

xylene using tert-butyl chloride as the alkylating agent and aluminum chloride as the Lewis acid

catalyst. The primary product of this electrophilic aromatic substitution reaction is 1,3-dimethyl-

5-tert-butylbenzene. This protocol is intended for researchers in organic synthesis, medicinal

chemistry, and materials science, offering a reliable method for the synthesis of substituted

aromatic compounds.

Introduction
The Friedel-Crafts alkylation is a fundamental carbon-carbon bond-forming reaction in organic

chemistry used to attach alkyl groups to an aromatic ring.[1][2] The reaction proceeds via an

electrophilic aromatic substitution mechanism, where a strong Lewis acid, such as aluminum

chloride (AlCl₃) or ferric chloride (FeCl₃), is used to generate a carbocation electrophile from an

alkyl halide.[2][3] This electrophile then attacks the electron-rich aromatic ring. In this

experiment, m-xylene is alkylated with tert-butyl chloride. The two methyl groups on the m-
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xylene ring are ortho, para-directing activators. The incoming tert-butyl group is directed to the

position that is ortho to both methyl groups (position 5), which is sterically the most accessible

and electronically favored, leading to the formation of 1,3-dimethyl-5-tert-butylbenzene.[4]

Reaction Scheme
Caption: Friedel-Crafts alkylation of m-xylene with tert-butyl chloride.

Data Presentation
Table 1: Physical Properties and Quantities of Reactants This table summarizes the physical

properties and amounts of the reagents used in the experiment.[5]

Compoun
d

Formula
MW (
g/mol )

Density
(g/mL)

Amount
Used

Moles
(mol)

Molar
Ratio

m-Xylene C₈H₁₀ 106.17 0.864 12.2 mL 0.099 1.00

tert-Butyl

Chloride
C₄H₉Cl 92.57 0.842 12.5 mL 0.114 1.15

Aluminum

Chloride
AlCl₃ 133.34 - 1.0 g 0.0075 0.076

Table 2: Product Information and Yield This table provides information on the final product and

the experimental yield.[4][5]

Product
Name

Formula
MW ( g/mol
)

Theoretical
Yield (g)

Actual Yield
(g)

Percent
Yield (%)

1,3-Dimethyl-

5-tert-

butylbenzene

C₁₂H₁₈ 162.27 16.06 11.44 71.2

Experimental Protocols
This protocol details the synthesis, work-up, and purification of 1,3-dimethyl-5-tert-

butylbenzene.
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4.1 Materials and Equipment

m-Xylene (12.2 mL)

tert-Butyl chloride (12.5 mL)

Anhydrous Aluminum Chloride (1.0 g)

Deionized Water

Saturated Sodium Bicarbonate solution

Anhydrous Sodium Sulfate or Calcium Chloride[6][7]

50 mL Round-bottom flask or large test tube

Magnetic stirrer and stir bar

Ice bath

Separatory funnel (100 mL)

Gas trap apparatus (e.g., tubing leading to a beaker with water or a tube with moist cotton)[3]

[8]

Beakers and Erlenmeyer flasks

Distillation apparatus

4.2 Reaction Procedure

Setup: Assemble a clean, dry 50 mL round-bottom flask with a magnetic stir bar. Equip the

flask with a gas trap to neutralize the HCl gas that will evolve during the reaction.[3][8]

Charging Reactants: To the flask, add 12.2 mL of m-xylene and 12.5 mL of tert-butyl chloride.

Cooling: Place the flask in an ice bath and stir the mixture for 5-10 minutes to cool it to

approximately 0-5 °C.[3]
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Catalyst Addition: While stirring vigorously, slowly and portion-wise add 1.0 g of anhydrous

aluminum chloride to the reaction mixture over 5 minutes. Anhydrous aluminum chloride is

highly hygroscopic and will react with atmospheric moisture; handle it quickly and carefully.

[6][8]

Reaction: The reaction will begin to bubble as HCl gas is evolved.[3] Maintain the

temperature in the ice bath to control the exothermic reaction. Continue stirring in the ice

bath until the vigorous bubbling subsides, which typically takes about 20-30 minutes.[3][8]

Completion: Remove the flask from the ice bath and allow it to warm to room temperature.

Let the reaction stir at room temperature for an additional 15-20 minutes to ensure

completion.[3][8]

4.3 Work-up and Purification

Quenching: Slowly and carefully add approximately 20 mL of cold water to the reaction

mixture to quench the reaction and decompose the aluminum chloride catalyst.[7][8] This

step is exothermic and should be performed in a fume hood.

Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate and

remove the lower aqueous layer.[7]

Washing: Wash the organic layer with 20 mL of deionized water, followed by 20 mL of

saturated sodium bicarbonate solution to neutralize any remaining acid.[8] Vent the

separatory funnel frequently. Finally, wash one more time with 20 mL of water.

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and dry it over anhydrous

sodium sulfate or calcium chloride for 10-15 minutes.[6][7]

Isolation: Decant or filter the dried organic solution into a pre-weighed round-bottom flask.

Purification: Remove the excess m-xylene and any other volatile impurities via simple

distillation.[7] The boiling point of m-xylene is approximately 139 °C, while the product, 1,3-

dimethyl-5-tert-butylbenzene, boils at around 205-206 °C.[9][10] Collect the fraction

corresponding to the product.
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Characterization: Weigh the final product and calculate the percent yield. The product can be

further characterized by spectroscopic methods such as Infrared (IR) and Nuclear Magnetic

Resonance (NMR) spectroscopy to confirm its structure.

Visualizations
5.1 Experimental Workflow
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tert-butyl chloride in a flask

Cool mixture in
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Warm to room temperature
and stir (15-20 min)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-dimethyl-5-tert-butylbenzene.
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5.2 Reaction Mechanism

Step 1: Formation of tert-Butyl Carbocation

Step 2: Electrophilic Attack

Step 3: Deprotonation and Catalyst Regeneration

tert-Butyl Chloride + AlCl₃

[tert-Butyl Carbocation] + [AlCl₄]⁻

Lewis acid-base reaction

m-Xylene + tert-Butyl Carbocation

Arenium Ion Intermediate
(Sigma Complex)

Attack on aromatic ring

Arenium Ion + [AlCl₄]⁻

1,3-Dimethyl-5-tert-butylbenzene + HCl + AlCl₃

Restoration of aromaticity

Click to download full resolution via product page

Caption: Mechanism of the Friedel-Crafts alkylation of m-xylene.

Safety and Handling
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General: Always wear appropriate personal protective equipment (PPE), including safety

goggles, a lab coat, and gloves. Perform the experiment in a well-ventilated fume hood.

m-Xylene: Flammable liquid and harmful if inhaled or absorbed through the skin.

tert-Butyl Chloride: Highly flammable liquid and vapor.

Aluminum Chloride (Anhydrous): Corrosive and reacts violently with water, releasing heat

and toxic HCl gas. Handle in a dry environment and add to the reaction mixture slowly.[6][8]

Hydrogen Chloride (HCl) Gas: The reaction evolves toxic and corrosive HCl gas. A proper

gas trap must be used to neutralize it.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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